Cas no 100482-79-9 (1H,5H-Benzo[ij]quinolizin-9-amine,N-butyl-2,3,6,7-tetrahydro-, hydrochloride (1:2))

1H,5H-Benzo[ij]quinolizin-9-amine,N-butyl-2,3,6,7-tetrahydro-, hydrochloride (1:2) structure
100482-79-9 structure
Product Name:1H,5H-Benzo[ij]quinolizin-9-amine,N-butyl-2,3,6,7-tetrahydro-, hydrochloride (1:2)
CAS No:100482-79-9
MF:C16H26Cl2N2
MW:317.297042369843
CID:177091
PubChem ID:3063332
Update Time:2025-04-19

1H,5H-Benzo[ij]quinolizin-9-amine,N-butyl-2,3,6,7-tetrahydro-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

    • 1H,5H-Benzo[ij]quinolizin-9-amine,N-butyl-2,3,6,7-tetrahydro-, hydrochloride (1:2)
    • 1H,5H-Benzo[ij]quinolizin-9-amine,N-butyl-2,3,6,7-tetrahydro-, dihydrochloride (9CI)
    • 9-(Butylamino)julolidine dihydrochloride
    • N-(2,3,6,7-Tetrahydro-1H,5H-benzo(ij)quinolizin-9-yl)butylamine dihydrochloride
    • DTXSID70143337
    • 100482-79-9
    • Butylamine, N-(2,3,6,7-tetrahydro-1H,5H-benzo(ij)quinolizin-9-yl)-, dihydrochloride
    • Inchi: 1S/C16H24N2.2ClH/c1-2-3-8-17-15-11-13-6-4-9-18-10-5-7-14(12-15)16(13)18;;/h11-12,17H,2-10H2,1H3;2*1H
    • InChI Key: OGKKXUQUJYRJRE-UHFFFAOYSA-N
    • SMILES: Cl.Cl.N12CCCC3=CC(=CC(CCC1)=C23)NCCCC

Computed Properties

  • Exact Mass: 316.14758
  • Monoisotopic Mass: 316.147
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 246
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 15.3Ų

Experimental Properties

  • Boiling Point: 435.8°Cat760mmHg
  • Flash Point: 192.1°C
  • PSA: 15.27
  • LogP: 5.33940

1H,5H-Benzo[ij]quinolizin-9-amine,N-butyl-2,3,6,7-tetrahydro-, hydrochloride (1:2) Related Literature

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